Cas no 1505423-46-0 (1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine
• CAS No: 1505423-46-0
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6171716
• PubChem ID: 83722529
• Update Time: 2025-11-01

1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine
• 1505423-46-0
• EN300-1897073

• Inchi： 1S/C10H13BrFN/c1-10(2,13)6-7-4-3-5-8(11)9(7)12/h3-5H,6,13H2,1-2H3
• InChI Key： VETMRRGKCIMARL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC(C)(C)N

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine

Comprehensive Overview of 1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine (CAS No. 1505423-46-0)

1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine is a specialized organic compound with the CAS number 1505423-46-0, widely recognized in pharmaceutical and chemical research. This compound features a unique molecular structure combining a bromo-fluorophenyl group with a methylpropan-2-amine moiety, making it a subject of interest for drug discovery and material science applications. Its synthetic versatility and potential bioactive properties have garnered attention in academic and industrial labs.

Recent trends in AI-driven drug design and high-throughput screening have amplified the demand for structurally diverse compounds like 1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine. Researchers frequently search for "fluorinated amine derivatives" or "bromophenyl compounds in medicinal chemistry," reflecting its relevance in modern small-molecule therapeutics. The compound's halogenated aromatic core also aligns with studies on metabolic stability and CYP450 interactions, key topics in ADME optimization.

From a synthetic perspective, CAS 1505423-46-0 serves as a valuable intermediate for constructing heterocyclic scaffolds. Its 2-methylpropan-2-amine group offers steric hindrance, which can influence reaction selectivity—a hot topic in catalysis research. Laboratories often explore its use in cross-coupling reactions (e.g., Suzuki-Miyaura) due to the 3-bromo-2-fluorophenyl moiety's reactivity. Such applications are frequently queried in chemical synthesis forums and patent literature.

Environmental and green chemistry considerations are increasingly shaping compound utilization. 1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine is studied for atom economy in multi-step syntheses, resonating with searches like "sustainable halogenated intermediates." Its fluorine incorporation also ties into discussions on polar hydrophobicity—a critical parameter in ligand-receptor binding studies.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR) and LC-MS, techniques frequently searched alongside "amine derivative analysis." The 3-bromo-2-fluorophenyl segment produces distinctive spin-spin coupling patterns, making it a case study for structural elucidation courses. These aspects enhance its educational value in spectral interpretation training.

In material science, the compound's aromatic bromine site enables polymer functionalization, linking to trending searches on "halogenated monomers for OLEDs." Its potential in photoactive materials stems from the fluorine-induced electronic effects, a focus area in organic electronics research. Such interdisciplinary applications underscore its versatility beyond traditional chemistry.

Regulatory-compliant handling of 1505423-46-0 aligns with laboratory safety protocols, a recurring concern in chemical procurement queries. While not classified as hazardous under standard thresholds, its amine functionality warrants proper storage conditions (e.g., nitrogen atmosphere), a detail often sought in MSDS documentation.

The commercial availability of 1-(3-bromo-2-fluorophenyl)-2-methylpropan-2-amine through specialty chemical suppliers meets demand from contract research organizations (CROs). Procurement searches frequently include "bulk custom synthesis" and "CAS 1505423-46-0 suppliers," reflecting its niche market position. Pricing trends correlate with bromine commodity fluctuations, an economic aspect tracked by procurement specialists.

Future research directions may explore its pharmacophore potential in CNS-targeting molecules, given the 2-methylpropan-2-amine group's structural similarity to certain neuroactive compounds. This aligns with growing interest in blood-brain barrier permeability predictors—a frequent topic in computational chemistry discussions.